Cas no 1271-44-9 (Ferrocene, methyl-)

• Product Name: Ferrocene, methyl-
• CAS No: 1271-44-9
• MF: C₁₁H₁₂Fe
• MW: 200.057984352112
• CID: 183977
• PubChem ID: 21944231
• Update Time: 2025-04-19

Ferrocene, methyl- Chemical and Physical Properties

Names and Identifiers

• Ferrocene, methyl-
• Cyclopentadienyl(methylcyclopentadienyl)iron
• cyclopentane,iron,5-methylcyclopenta-1,3-diene
• METHYLFERROCENE, 98
• cyclopentane;iron;2-methylcyclopenta-1,3-diene
• cyclopentane;iron;5-methylcyclopenta-1,3-diene
• 1271-44-9

• Inchi： 1S/C6H7.C5H5.Fe/c1-6-4-2-3-5-6;1-2-4-5-3-1;/h2-5H,1H3;1-5H;/q2*-1;
• InChI Key： FBUINTDNZBPHOO-UHFFFAOYSA-N
• SMILES： [Fe].[C-]1(C)C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 208.11186
• Monoisotopic Mass: 200.028836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0